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Introduction

SERTIight is a novel fluorescent small molecule designed to selectively label serotonin
transporter (SERT) expressing neurons.[1][2] As a fluorescent substrate for SERT, it is actively
transported into serotonergic neurons, leading to a robust and stable accumulation within the
cell bodies, dendrites, and axonal projections.[1][2] This specific labeling allows for high-
resolution visualization of serotonergic circuitry in both in vitro and in vivo preparations. A key
advantage of SERTIight is its stable signal, as it is not released during exocytosis or by
reverse transport induced by substances like MDMA.[2] Furthermore, its distinct optical and
pharmacological properties make it compatible with genetically encoded sensors, enabling
multiplexed imaging studies.[1][2]

These application notes provide a detailed protocol for the stereotaxic injection of SERTIlight
into the dorsal raphe nucleus (DRN) of mice and the subsequent surgical preparation for in vivo
two-photon microscopy.
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Table 1: SERTIight Injection Parameters for In Vivo

Imaging
Parameter Value Reference
SERTIlight Concentration 1 mM in sterile saline Lee et al., 2024
Injection Volume 100 nL per site Lee et al., 2024
Infusion Rate 20 nL/min Lee et al., 2024
Target Brain Region Dorsal Raphe Nucleus (DRN) Lee et al.,, 2024

Stereotaxic Coordinates (from AP: -4.6 mm, ML: 0.0 mm, DV:
Lee et al., 2024
Bregma) -3.0 mm

Post-Injection Incubation 10 minutes Lee et a., 2024

ble 2: Suraical : | hesi

Parameter Description Reference

Anesthesia (Induction) 4% Isoflurane in Oz General Protocol
Anesthesia (Maintenance) 1.5-2% Isoflurane in Oz General Protocol
Analgesia (Pre-operative) Carprofen (5 mg/kg, s.c.) General Protocol

Bupivacaine (2 mg/kg, s.c. at

Analgesia (Local) o ) General Protocol
incision site)

Eye Protection Ophthalmic ointment General Protocol
Maintained at 37°C with a

Body Temperature General Protocol

heating pad

Experimental Protocols
Protocol 1: Preparation of SERTIlight Injectate

» Reconstitution: Dissolve the lyophilized SERTIlight powder in sterile saline to a final
concentration of 1 mM.
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o Filtration: Filter the SERTIight solution through a sterile 0.22 pum syringe filter to ensure
sterility.

o Storage: Aliquot the filtered solution and store at -20°C for long-term use. Avoid repeated
freeze-thaw cycles. For immediate use, the solution can be stored at 4°C for up to one week.

Protocol 2: Stereotaxic Injection of SERTIlight into the
Dorsal Raphe Nucleus (DRN)

e Animal Preparation:

[¢]

Anesthetize the mouse using isoflurane (4% for induction, 1.5-2% for maintenance).

o Confirm proper anesthetic depth by checking for the absence of a pedal withdrawal reflex.
o Secure the animal in a stereotaxic frame.

o Apply ophthalmic ointment to the eyes to prevent drying.

o Administer pre-operative analgesia (e.g., Carprofen, 5 mg/kg, s.c.).

o Shave the fur from the scalp and clean the area with alternating scrubs of 70% ethanol
and povidone-iodine.

o Administer a local anesthetic (e.g., Bupivacaine, 2 mg/kg, s.c.) at the incision site.

» Craniotomy:

o

Make a midline incision on the scalp to expose the skull.

[¢]

Use a stereotaxic drill to create a small craniotomy (approximately 1-2 mm in diameter)
over the target coordinates for the DRN (AP: -4.6 mm, ML: 0.0 mm from Bregma).

[¢]

Carefully remove the bone flap and the underlying dura mater to expose the brain surface.

[¢]

Keep the exposed brain surface moist with sterile saline throughout the procedure.

» SERTIight Injection:
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o Load a glass micropipette with the 1 mM SERTIight solution.
o Lower the micropipette to the target DV coordinate (-3.0 mm from the brain surface).

o Infuse 100 nL of the SERTIight solution at a rate of 20 nL/min using a microinjection

pump.

o After the infusion is complete, leave the micropipette in place for an additional 10 minutes
to allow for diffusion of the solution and to minimize backflow upon retraction.

[¢]

Slowly withdraw the micropipette.

Protocol 3: Surgical Preparation for In Vivo Two-Photon
Imaging

» Headplate Implantation (for chronic imaging):

o Following SERTIight injection, a custom-designed headplate can be affixed to the skull
using dental cement for head-fixation during subsequent imaging sessions.

o The craniotomy can be sealed with a glass coverslip to provide optical access.
e Acute Imaging Preparation:

o Ifimaging is to be performed immediately following injection, the craniotomy can be
covered with a layer of agarose and sealed with a glass coverslip.

o Post-operative Care:
o Suture the scalp incision.
o Administer post-operative analgesics as required.

o Monitor the animal during recovery from anesthesia.

Protocol 4: In Vivo Two-Photon Imaging of SERTIight-
labeled Neurons
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e Imaging System: A two-photon microscope equipped with a femtosecond-pulsed near-
infrared laser is required.

o Excitation Wavelength: Use an excitation wavelength of 920 nm for optimal two-photon
excitation of SERTIlight.

» Imaging Time Window: The optimal time for imaging SERTIlight-labeled neurons is between
30 to 120 minutes post-injection. This allows for sufficient uptake and accumulation of the
probe in serotonergic neurons.

e Image Acquisition:
o Secure the head-fixed animal under the microscope objective.
o Navigate to the injection site in the DRN.

o Acquire z-stacks to visualize the three-dimensional morphology of the labeled neurons.
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Caption: Signaling pathway of SERTIlight uptake by serotonergic neurons.
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Caption: Experimental workflow for SERTIlight injection and imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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